Cas no 1781799-07-2 (4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid)

• Product name: 4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid
• CAS No: 1781799-07-2
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 5967939
• PubChem ID: 84062420

4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-5313073
• 4-(3-methyl-1H-pyrazol-1-yl)pyrimidine-2-carboxylic acid
• 1781799-07-2
• 4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid
• Z3243114977

• Inchi： 1S/C9H8N4O2/c1-6-3-5-13(12-6)7-2-4-10-8(11-7)9(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： RCVLPFIXVYFZSP-UHFFFAOYSA-N
• SMILES： OC(C1=NC=CC(=N1)N1C=CC(C)=N1)=O

Computed Properties

• Exact Mass: 204.06472551g/mol
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.9Ų

Additional information on 4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid

Introduction to 4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid (CAS No. 1781799-07-2)

4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid (CAS No. 1781799-07-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine and pyrazole moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid is defined by its core pyrimidine ring, which is substituted with a 3-methylpyrazole group at the 4-position and a carboxylic acid group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators in inflammatory responses.

In the realm of cancer research, 4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid has demonstrated significant cytotoxic effects against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt and MAPK pathways. This makes it a potential lead compound for the development of new anticancer drugs.

Beyond its therapeutic potential, 4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid has also been explored for its use as a synthetic intermediate in the preparation of other bioactive molecules. Its versatile chemical structure allows for easy functionalization, making it a valuable building block in organic synthesis. Researchers have utilized this compound to synthesize a variety of derivatives with enhanced biological activities, further expanding its utility in drug discovery and development.

The synthesis of 4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid has been optimized using modern synthetic methods, ensuring high yields and purity. Common synthetic routes involve the condensation of 2-chloropyrimidine with 3-methylpyrazole followed by carboxylation reactions. These methods are scalable and can be adapted for large-scale production, making the compound accessible for both laboratory research and industrial applications.

In addition to its biological and synthetic significance, 4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid has been studied for its pharmacokinetic properties. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Further preclinical studies are ongoing to evaluate its safety and efficacy in animal models.

The future prospects for 4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid are promising. Ongoing research aims to elucidate its mechanism of action at a molecular level and to identify potential targets for therapeutic intervention. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinical trials.

In conclusion, 4-(3-Methylpyrazol-1-yl)pyrimidine-2-carboxylic acid (CAS No. 1781799-07-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting candidate for further exploration and development as a therapeutic agent.